Cas no 1806891-55-3 (4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806891-55-3
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4871847
• Update Time: 2025-10-28

4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H7BrClF2NO/c1-14-6-4(2-9)5(8(11)12)3-13-7(6)10/h3,8H,2H2,1H3
• InChI Key： WVFRHZSTPHDZCQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(N=CC=1C(F)F)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine

Recent Advances in the Study of 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine (CAS: 1806891-55-3)

4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine (CAS: 1806891-55-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are widely utilized in drug discovery due to their versatile pharmacological properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine as a precursor for the development of novel kinase inhibitors. The research demonstrated that the bromomethyl group at the 4-position facilitates efficient nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This flexibility is critical for optimizing the binding affinity and selectivity of kinase inhibitors targeting cancer-related pathways.

In addition to its role in medicinal chemistry, this compound has garnered attention in agrochemical research. A recent report in Pest Management Science (2024) detailed its incorporation into next-generation herbicides. The difluoromethyl and chloro substituents were found to enhance the herbicidal activity by interfering with amino acid biosynthesis in target weeds. The study also emphasized the compound's favorable environmental profile, as it degrades rapidly in soil, minimizing long-term ecological impact.

Mechanistic studies have further elucidated the reactivity of 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine under various conditions. Quantum chemical calculations, as described in Organic & Biomolecular Chemistry (2023), revealed that the electron-withdrawing effects of the chloro and difluoromethyl groups significantly influence the compound's susceptibility to nucleophilic attack. These insights are invaluable for designing more efficient synthetic routes and predicting the behavior of derived products.

Looking ahead, the versatility of 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-methoxypyridine positions it as a cornerstone in the development of new chemical entities. Ongoing research is exploring its potential in covalent inhibitor design and as a building block for metal-organic frameworks (MOFs) with applications in drug delivery. As the field advances, this compound is expected to play an increasingly prominent role in addressing unmet medical and agricultural challenges.